Cas no 1707358-29-9 (Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate
• CAS No: 1707358-29-9
• MF: C₁₀H₁₆BrNO₃
• MW: 278.142942428589
• MDL: MFCD27995697
• CID: 4703949
• PubChem ID: 86276594
• Update Time: 2025-05-19

Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate
• tert-butyl3-bromo-2-oxopiperidine-1-carboxylate
• BS-15635
• AKOS026676715
• CS-0162687
• 1-Boc-3-bromo-2-oxopiperidine
• MFCD27995697
• F8881-3420
• t-Butyl 3-bromo-2-oxopiperidine-1-carboxylate
• F51815
• 1707358-29-9
• Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate

• MDL： MFCD27995697
• Inchi： 1S/C10H16BrNO3/c1-10(2,3)15-9(14)12-6-4-5-7(11)8(12)13/h7H,4-6H2,1-3H3
• InChI Key： NQHKGYXQIOQWKN-UHFFFAOYSA-N
• SMILES： BrC1C(N(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 277.03136g/mol
• Monoisotopic Mass: 277.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 2.2

Additional information on Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate

Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate (CAS No. 1707358-29-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate, identified by its CAS number 1707358-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a brominated piperidine ring and an ester functionality, make it a versatile building block for medicinal chemists.

The< strong>piperidine scaffold is widely recognized for its presence in numerous pharmacologically active agents due to its ability to mimic the bioactive conformation of natural amino acids. The incorporation of a< strong>bromine substituent at the 3-position and an ester group at the 1-position enhances the reactivity of this molecule, allowing for further functionalization through various chemical transformations. These properties have made< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate an indispensable tool in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong>piperidine derivatives have emerged as promising candidates due to their ability to interact with specific neurotransmitter receptors. Among these derivatives, compounds like< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate have been investigated for their potential to modulate acetylcholinesterase activity, which is crucial for maintaining cognitive function.

Moreover, the< strong>brominated piperidine moiety has been explored in the development of anti-inflammatory agents. Studies have demonstrated that brominated piperidines can exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The structural versatility of< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate allows medicinal chemists to fine-tune its pharmacological profile by introducing additional substituents or altering the ester group, thereby optimizing its biological activity.

The synthesis of< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of a piperidine derivative followed by esterification. The use of protecting groups ensures that the reactive sites are selectively modified without unintended side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency and yield of the synthesis process.

In addition to its pharmaceutical applications, Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate has found utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it a valuable asset in industrial chemistry. Researchers have leveraged its structural features to develop novel polymers and coatings with enhanced durability and functionality.

The growing demand for high-quality intermediates like< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate has led to advancements in synthetic methodologies and process optimization. Continuous flow chemistry, for instance, has enabled more efficient production scales while maintaining high purity standards. These innovations ensure that pharmaceutical companies can access the necessary building blocks for drug development in a timely and cost-effective manner.

Ethical considerations are also paramount in the production and use of< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate. Manufacturers must adhere to stringent regulatory guidelines to ensure safety and environmental sustainability. Waste management protocols are implemented to minimize hazardous byproducts, and green chemistry principles are increasingly integrated into synthetic routes to reduce environmental impact.

The future prospects for< strong>Tert-butyl 3-bromo-2-oxopiperidine-1-carboxylate are promising, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even greater role in drug discovery and development. Collaborative efforts between academia and industry will be essential to harness its full potential and address emerging challenges in pharmaceutical synthesis.